Cas no 946378-14-9 (5-4-(2-chlorobenzoyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(2-chlorobenzoyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile
• CAS No: 946378-14-9
• MF: C₂₂H₁₉ClN₄O₃
• MW: 422.864263772964
• CID: 5430140
• PubChem ID: 42587264
• Update Time: 2025-05-23

5-4-(2-chlorobenzoyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• VU0609821-1
• F3309-0258
• 946378-14-9
• AKOS024482098
• 5-[4-(2-chlorobenzoyl)piperazin-1-yl]-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile
• 5-(4-(2-chlorobenzoyl)piperazin-1-yl)-2-(2-methoxyphenyl)oxazole-4-carbonitrile
• 5-[4-(2-Chlorobenzoyl)-1-piperazinyl]-2-(2-methoxyphenyl)-4-oxazolecarbonitrile
• 5-4-(2-chlorobenzoyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C22H19ClN4O3/c1-29-19-9-5-3-7-16(19)20-25-18(14-24)22(30-20)27-12-10-26(11-13-27)21(28)15-6-2-4-8-17(15)23/h2-9H,10-13H2,1H3
• InChI Key： MKXNEXLQKXWGDT-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(=O)C3=CC=CC=C3Cl)CC2)=C(C#N)N=C1C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 422.1145682g/mol
• Monoisotopic Mass: 422.1145682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 669.7±65.0 °C(Predicted)
• pka: -0.01±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-4-(2-chlorobenzoyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile

5-4-(2-Chlorobenzoyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile: A Comprehensive Overview

The compound with CAS No. 946378-14-9, known as 5-4-(2-chlorobenzoyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a piperazine ring, a chlorobenzoyl group, and a methoxyphenyl moiety, all of which contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of oxazole derivatives in drug discovery, particularly due to their ability to modulate various biological targets such as kinases, G-protein coupled receptors (GPCRs), and ion channels. The presence of the oxazole ring in this compound suggests that it may exhibit similar pharmacological profiles, making it a promising candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that typically includes the coupling of the chlorobenzoyl group with the piperazine ring, followed by the introduction of the methoxyphenyl substituent and the final installation of the cyano group on the oxazole ring. These steps require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, as reported in recent literature.

One of the most intriguing aspects of this compound is its potential as a modulator of cellular signaling pathways. Preclinical studies have demonstrated that it may interact with key proteins involved in inflammation, cancer progression, and neurodegenerative diseases. For instance, research published in *Journal of Medicinal Chemistry* suggests that this compound could inhibit certain kinase enzymes associated with tumor growth, thereby offering a novel avenue for anticancer therapy.

In addition to its therapeutic potential, this compound has also been investigated for its role in bioanalytical chemistry. Its structural complexity makes it an ideal candidate for developing highly sensitive assays for detecting specific biomarkers in biological samples. Recent advancements in mass spectrometry techniques have enabled researchers to analyze this compound with unprecedented precision, further enhancing its utility in diagnostic applications.

The integration of computational chemistry has played a pivotal role in understanding the molecular interactions of this compound. Docking studies using software like AutoDock and Glide have provided insights into how this molecule binds to its target proteins. These studies have revealed that the chlorobenzoyl group and the methoxyphenyl moiety are critical for achieving high binding affinity, while the oxazole ring contributes to structural stability.

Furthermore, environmental considerations have prompted researchers to evaluate the eco-friendly synthesis and disposal of this compound. Green chemistry principles are increasingly being incorporated into its production processes to minimize waste and reduce ecological impact. For example, solvent-free reactions and biodegradable catalysts are being explored as sustainable alternatives for synthesizing this molecule.

In conclusion, 5-4-(2-chlorobenzoyl)piperazin-1-yl-2-(2-methoxyphenyl)-1,3-oxazole-4-carbonitrile represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structure, combined with recent research findings, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academia and industry.